Cas no 94157-99-0 (2-amino-5-(diaminomethylideneamino)pentanoic Acid;(2s)-5-oxopyrrolidine-2-carboxylic Acid)

• Product name: 2-amino-5-(diaminomethylideneamino)pentanoic Acid;(2s)-5-oxopyrrolidine-2-carboxylic Acid
• CAS No: 94157-99-0
• MF: C₁₁H₂₁N₅O₅
• MW: 303.314942121506
• CID: 1983225

2-amino-5-(diaminomethylideneamino)pentanoic Acid;(2s)-5-oxopyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-L-proline, compound with DL-arginine (1:1)
• 2-amino-5-(diaminomethylideneamino)pentanoic acid,(2S)-5-oxopyrrolidine-2-carboxylic acid
• (2S)-5-oxopyrrolidine-2-carboxylic acid
• 2-amino-5-(diaminomethylideneamino)pentanoic acid
• 2-amino-5-(diaminomethylideneamino)pentanoic Acid;(2s)-5-oxopyrrolidine-2-carboxylic Acid

• Inchi： 1S/C6H14N4O2.C5H7NO3/c7-4(5(11)12)2-1-3-10-6(8)9;7-4-2-1-3(6-4)5(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);3H,1-2H2,(H,6,7)(H,8,9)/t;3-/m.0/s1
• InChI Key： UYCAGRPOUWSBIQ-HVDRVSQOSA-N
• SMILES： O=C1C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N1[H].O([H])C(C([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 303.154
• Monoisotopic Mass: 303.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194A^2